Ethyl 3,3,9-trioxo-3lambda6-thiabicyclo[3.3.1]nonane-7-carboxylate

• IUPAC Name: ethyl 3,3,9-trioxo-3λ6-thiabicyclo[3.3.1]nonane-7-carboxylate
• InChI: InChI=1S/C11H16O5S/c1-2-16-11(13)7-3-8-5-17(14,15)6-9(4-7)10(8)12/h7-9H,2-6H2,1H3
• InChI Key: QWCFAYWMEZUDBW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC2CS(=O)(=O)CC(C1)C2=O
• Molecular Formula: C11H16O5S
• Molecular Weight: 260.31 g/mol
• CAS No.: 2402829-85-8

Description

Ethyl 3,3,9-trioxo-3lambda6-thiabicyclo[3.3.1]nonane-7-carboxylate is a useful research compound. Its molecular formula is C11H16O5S and its molecular weight is 260.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Halo-Fluoro-Substituted Adamantanes

  A study demonstrates the synthesis of halo-fluoro-substituted adamantanes through electrophilic transannular cyclization of bicyclo[3.3.1]nonane dienes. This reaction pathway provides a novel approach to the construction of complex adamantane structures, which are relevant in materials science and pharmaceutical research (Serguchev et al., 2003).

• Construction of Aza-Thiabicyclo[3.3.1]nonane Framework

  Another significant application involves the one-step construction of a 6-aza-2-thiabicyclo[3.3.1]nona-3,7-diene framework, which highlights the compound's utility in synthesizing novel heterocyclic structures. This method showcases the chemical versatility and potential applications in developing new chemical entities for drug development (Nishiwaki & Kobiro, 2010).

Chemical Transformations and Reactivity

• Synthesis of Thiabicyclic Heterocycles

  The free radical cyclization of β-thioacrylates to synthesize thiabicyclic heterocycles illustrates the compound's role in generating structurally complex molecules. Such pathways are vital for creating bioactive molecules and understanding reaction mechanisms within organic chemistry (Bilokin et al., 2000).

• Development of Versatile Chemical Scaffolds

  The use of 2,6-Dichloro-9-thiabicyclo[3.3.1]nonane as a scaffold for the nucleophilic substitution of azides and cyanides, facilitated by neighboring-group participation by the sulfur atom, demonstrates the compound's application in synthesizing diverse chemical entities. Such scaffolds are crucial in medicinal chemistry for the development of new drugs and understanding molecular interactions (Díaz et al., 2006).